Zinc Abietate
Overview
Description
Zinc Abietate, also known as this compound, is a useful research compound. Its molecular formula is C40H58O4Zn and its molecular weight is 668.3 g/mol. The purity is usually 95%.
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Properties
CAS No. |
6798-76-1 |
|---|---|
Molecular Formula |
C40H58O4Zn |
Molecular Weight |
668.3 g/mol |
IUPAC Name |
zinc;(1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate |
InChI |
InChI=1S/2C20H30O2.Zn/c2*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h2*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;+2/p-2/t2*16-,17+,19+,20+;/m00./s1 |
InChI Key |
MXODCLTZTIFYDV-JHZYRPMRSA-L |
Isomeric SMILES |
CC(C)C1=CC2=CC[C@@H]3[C@@]([C@H]2CC1)(CCC[C@@]3(C)C(=O)[O-])C.CC(C)C1=CC2=CC[C@@H]3[C@@]([C@H]2CC1)(CCC[C@@]3(C)C(=O)[O-])C.[Zn+2] |
SMILES |
CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.[Zn+2] |
Canonical SMILES |
CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.[Zn+2] |
| 6798-76-1 | |
Related CAS |
514-10-3 (Parent) |
Synonyms |
abietic acid abietic acid, 2-aminoethanol abietic acid, ammonium salt abietic acid, barium salt abietic acid, calcium salt abietic acid, cobalt salt abietic acid, copper salt abietic acid, palladium (+2) salt abietic acid, potassium salt abietic acid, sodium salt abietic acid, strontium salt abietic acid, zinc salt sylvic acid |
Origin of Product |
United States |
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